Cas no 854398-80-4 (QUINOLINE, 7-BROMO-2-METHOXY-3-METHYL-)

QUINOLINE, 7-BROMO-2-METHOXY-3-METHYL- structure
854398-80-4 structure
Product Name:QUINOLINE, 7-BROMO-2-METHOXY-3-METHYL-
CAS No:854398-80-4
MF:C11H10BrNO
MW:252.10720205307
CID:3524868
PubChem ID:59819759
Update Time:2025-04-21

QUINOLINE, 7-BROMO-2-METHOXY-3-METHYL- Chemical and Physical Properties

Names and Identifiers

    • QUINOLINE, 7-BROMO-2-METHOXY-3-METHYL-
    • 854398-80-4
    • SCHEMBL379575
    • 7-bromo-2-methoxy-3-methylquinoline
    • Inchi: 1S/C11H10BrNO/c1-7-5-8-3-4-9(12)6-10(8)13-11(7)14-2/h3-6H,1-2H3
    • InChI Key: CIKMODSIFHTBMM-UHFFFAOYSA-N
    • SMILES: N1C2C(=CC=C(Br)C=2)C=C(C)C=1OC

Computed Properties

  • Exact Mass: 250.99458Da
  • Monoisotopic Mass: 250.99458Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 22.1Ų
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